BENGHE Validation & Comparative

Check Availability & Pricing

Ftivazide: An Obscure Second-Line Tuberculosis
Drug with Limited Comparative Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ftivazide

Cat. No.: B086906

Despite its classification as a second-line anti-tuberculosis (TB) agent, a comprehensive head-
to-head comparison of Ftivazide with currently recommended second-line drugs for multi-drug-
resistant TB (MDR-TB) is conspicuously absent from publicly available scientific literature.
While the mechanism of action of Ftivazide is understood to be similar to the first-line drug
isoniazid, robust experimental data detailing its comparative efficacy and safety against modern
therapeutics such as fluoroquinolones, bedaquiline, delamanid, and linezolid are not available.

Ftivazide, also known as Phthivazid, is a hydrazone derivative of isoniazid.[1] It is considered
a prodrug that, like isoniazid, is thought to inhibit the synthesis of mycolic acids, which are
essential components of the Mycobacterium tuberculosis cell wall.[2][3] This disruption of the
cell wall leads to bacterial cell death.[2] It has been indicated for the treatment of various forms
of tuberculosis, including multi-drug resistant strains.[3]

However, a thorough review of published research reveals a significant lack of direct
comparative studies between Ftivazide and the second-line drugs that form the backbone of
modern MDR-TB treatment regimens. The majority of available literature on Ftivazide is dated,
with some studies from the 1960s focusing on aspects like its effect on vitamin B-6 excretion in
comparison to isoniazid, rather than its antimicrobial efficacy.[1][4]

Current Second-Line Treatment Landscape for MDR-
B
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The current treatment landscape for MDR-TB relies on a combination of core and add-on
agents as recommended by the World Health Organization (WHO). These drugs are grouped
based on their efficacy and safety profiles. A brief overview of key second-line drug classes is
presented below.

Fluoroquinolones: This class of antibiotics, including levofloxacin and moxifloxacin, is a
cornerstone of many MDR-TB regimens. They act by inhibiting DNA gyrase, an enzyme
essential for bacterial DNA replication.

Bedaquiline: A diarylquinoline that inhibits mycobacterial ATP synthase, an enzyme crucial for
energy production in the bacteria.

Delamanid: A nitroimidazole derivative that inhibits the synthesis of mycolic acids, similar to
isoniazid and likely Ftivazide, but through a different pathway.

Linezolid: An oxazolidinone that inhibits bacterial protein synthesis. It is a potent anti-TB agent
but can be associated with significant side effects.

Clofazimine: A riminophenazine antibiotic with a mechanism of action that is not fully
understood but is thought to involve the production of reactive oxygen species.

Injectable Agents: Drugs like amikacin, kanamycin, and capreomycin were historically used but
are now less favored due to the need for injections and their association with significant side
effects like hearing loss and kidney damage.

The Data Gap: Where Ftivazide Stands

The absence of head-to-head comparative data makes it impossible to objectively assess the
performance of Ftivazide against the current standard of care for MDR-TB. Key experimental
data that is lacking includes:

« In Vitro Susceptibility: Comparative Minimum Inhibitory Concentration (MIC) data of
Ftivazide against a panel of drug-sensitive and drug-resistant M. tuberculosis strains
alongside other second-line agents.

o Bactericidal Activity: Time-kill curve analyses comparing the bactericidal or bacteriostatic
activity of Ftivazide with other second-line drugs.
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» Animal Model Efficacy: Preclinical studies in established animal models of tuberculosis (e.g.,
mice, guinea pigs) to compare the efficacy of Ftivazide-containing regimens with standard
second-line regimens in terms of bacterial load reduction and relapse rates.

» Clinical Trial Data: Randomized controlled clinical trials comparing the efficacy (e.g., sputum
culture conversion rates, treatment success rates) and safety of Ftivazide-containing
regimens with WHO-recommended regimens for MDR-TB.

Visualizing the Known and the Unknown

To illustrate the current understanding of MDR-TB treatment and the position of Ftivazide, the
following diagrams are provided.
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Caption: Logical relationship of Ftivazide to first and second-line TB drugs.
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The diagram above illustrates that while Ftivazide is indicated for MDR-TB and is a derivative
of the first-line drug isoniazid, its comparative standing among the established second-line
drugs is unclear due to a lack of data.
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Caption: Postulated mechanism of action of Ftivazide.

This diagram shows the proposed mechanism of action for Ftivazide, which involves its
activation within the bacterium and subsequent inhibition of mycolic acid synthesis, ultimately
leading to the death of the tuberculosis bacillus.
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Conclusion

For researchers, scientists, and drug development professionals, the case of Ftivazide
highlights a significant gap in the historical and current literature on anti-tuberculosis agents.
While it is categorized as a second-line drug, the lack of direct, quantitative comparisons with
modern therapeutics makes it impossible to determine its relative efficacy and safety. Future
research, including in vitro susceptibility studies and preclinical animal model experiments,
would be necessary to elucidate the potential role, if any, of Ftivazide in the contemporary
treatment of MDR-TB. Until such data becomes available, its place in the therapeutic arsenal
remains undefined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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